Cas no 1309569-43-4 (1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene)

• Product Name: 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene
• CAS No: 1309569-43-4
• MF: C₇H₄Br₂F₅NO₂S
• MW: 420.97717666626
• MDL: MFCD22370107
• CID: 2855395
• PubChem ID: 53343040
• Update Time: 2025-07-23

1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene
• AKOS016015720
• 1-(dibromomethyl)-2-nitro-4-(pentafluoro-lambda~6~-sulfanyl)benzene
• [4-(dibromomethyl)-3-nitrophenyl]-pentafluoro-lambda6-sulfane
• 1309569-43-4
• MFCD22370107

• MDL： MFCD22370107
• Inchi： 1S/C7H4Br2F5NO2S/c8-7(9)5-2-1-4(3-6(5)15(16)17)18(10,11,12,13)14/h1-3,7H
• InChI Key： VUDLBDSCVFPLTN-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(=CC=1[N+](=O)[O-])S(F)(F)(F)(F)F)Br

Computed Properties

• Exact Mass: 420.82292Da
• Monoisotopic Mass: 418.82497Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 46.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene

Recent Advances in the Study of 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene (CAS: 1309569-43-4)

The compound 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene (CAS: 1309569-43-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the synthetic utility of 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene as a versatile intermediate in the construction of complex organic molecules. The presence of both nitro and pentafluorosulfanyl groups in the aromatic ring, along with the dibromomethyl substituent, provides multiple reactive sites for further functionalization. Researchers have successfully employed this compound in nucleophilic aromatic substitution reactions, enabling the synthesis of diverse derivatives with potential pharmaceutical applications.

In terms of biological activity, preliminary investigations suggest that derivatives of 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene exhibit promising antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound showed potent activity against drug-resistant bacterial strains, including MRSA. The pentafluorosulfanyl group, in particular, appears to enhance membrane permeability, contributing to the compound's efficacy.

Another area of active research involves the use of 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene in materials science. The electron-withdrawing nature of the pentafluorosulfanyl group makes this compound an interesting candidate for the development of high-performance polymers and liquid crystals. Recent work has explored its incorporation into novel materials with enhanced thermal stability and optical properties.

From a mechanistic perspective, computational studies have provided insights into the electronic structure and reactivity of 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene. Density functional theory (DFT) calculations reveal that the pentafluorosulfanyl group significantly influences the electron density distribution in the aromatic ring, affecting both the compound's stability and its reactivity patterns.

Looking ahead, researchers are particularly interested in exploring the potential of 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene as a building block for drug discovery. Its unique combination of functional groups offers opportunities for the development of novel pharmacophores. Current efforts are focused on optimizing synthetic routes to improve yield and scalability, as well as expanding the library of derivatives for biological evaluation.

In conclusion, 1-Nitro-2-dibromomethyl-5-(pentafluorosulfanyl)benzene (CAS: 1309569-43-4) represents a promising compound with diverse applications in medicinal chemistry and materials science. Ongoing research continues to uncover new aspects of its chemistry and potential uses, making it an important focus area in contemporary chemical biology research.